Cas no 2763888-27-1 (Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate)

• Product Name: Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate
• CAS No: 2763888-27-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6496709
• PubChem ID: 131544416
• Update Time: 2025-05-20

Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2763888-27-1
• methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate
• EN300-37343884
• Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate

• Inchi： 1S/C12H21NO2/c1-15-11(14)8-10-2-4-12(5-3-10)6-7-13-9-12/h10,13H,2-9H2,1H3
• InChI Key： XYOFYLILPUHGNF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC2(CNCC2)CC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate

Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate (CAS No. 2763888-27-1): A Comprehensive Overview

Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate, identified by its CAS number 2763888-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation.

The molecular structure of Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate is characterized by a spirocyclic framework, which consists of two interconnected rings: a cyclopentane ring and a cyclohexane ring linked at the nitrogen atom of an amide group. This spirocyclic core imparts unique steric and electronic properties to the molecule, which can influence its interactions with biological targets. The presence of the azaspiro structure suggests potential applications in the development of novel therapeutic agents targeting various diseases.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The rigid spirocyclic core in Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate provides a stable scaffold that can be modified to optimize pharmacokinetic properties and reduce off-target effects. This has led to increased interest in exploring the pharmacological potential of such compounds.

In particular, the amide functional group in Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate offers opportunities for further derivatization, enabling the synthesis of a diverse array of analogs with tailored biological activities. The chiral center at the nitrogen atom of the amide group further enhances the complexity and potential variability of this compound series. Such structural features are crucial for developing enantiomerically pure drugs that exhibit optimal therapeutic efficacy while minimizing adverse effects.

Current studies in the field of spirocyclic amides have demonstrated their potential as scaffolds for drug discovery. For instance, derivatives of Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate have shown promise in preclinical models as inhibitors of enzymes involved in inflammatory pathways. These findings align with the broader trend in drug development towards targeting inflammation-related diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the construction of the spirocyclic core through intramolecular cyclization reactions, followed by functional group modifications to introduce the desired pharmacophores. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric hydrogenation, are often employed to achieve high yields and enantioselectivity.

The pharmacological profile of Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate is being actively investigated in academic and industrial research settings. Initial studies suggest that this compound exhibits moderate activity against certain enzymes and receptors, making it a promising lead for further optimization. The spirocyclic structure appears to contribute to its binding interactions by providing a rigid template that fits well into the active sites of target proteins.

One particularly interesting aspect of Methyl 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetate is its potential for oral bioavailability enhancement through structural modifications aimed at improving solubility and permeability. The spirocyclic core can be engineered to incorporate hydrophilic or lipophilic substituents that optimize pharmacokinetic properties without compromising biological activity. This approach aligns with modern drug discovery strategies that emphasize rational design based on structural principles.

The future prospects for Methyl 2-[5r,8r)-2-azaspiro[4.5]decan-8-ylacetate are promising, with ongoing research focusing on expanding its chemical space through combinatorial libraries and high-throughput screening methodologies. These efforts aim to identify novel derivatives with enhanced therapeutic profiles suitable for clinical development. Collaborative efforts between academia and industry are essential to translate these findings into tangible pharmaceutical products.

In conclusion, Methyl 2-[5r,8r]-2-azaspiro[4.5]decan-8-ylacetate (CAS No.2763888-< strong>27 strong>< strong>-1 strong>) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The spirocyclic amide scaffold offers opportunities for designing innovative therapeutics targeting various diseases, particularly those involving inflammatory pathways. Continued research and development efforts are expected to yield valuable insights into its pharmacological properties and therapeutic applications.